Cas no 645418-06-0 (Benzamide, 2,3,4-trimethoxy-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

Benzamide, 2,3,4-trimethoxy-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- structure
645418-06-0 structure
Product Name:Benzamide, 2,3,4-trimethoxy-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
CAS No:645418-06-0
MF:C20H21N3O4
MW:367.398444890976
CID:422810
PubChem ID:21897948
Update Time:2025-04-19

Benzamide, 2,3,4-trimethoxy-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 2,3,4-trimethoxy-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
    • 2,3,4-trimethoxy-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
    • SCHEMBL5248514
    • DTXSID60619672
    • 645418-06-0
    • Inchi: 1S/C20H21N3O4/c1-12-16(17(23-22-12)13-8-6-5-7-9-13)21-20(24)14-10-11-15(25-2)19(27-4)18(14)26-3/h5-11H,1-4H3,(H,21,24)(H,22,23)
    • InChI Key: VPIQUFSJYQGSMM-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=C(C=CC=1C(NC1=C(C)NN=C1C1C=CC=CC=1)=O)OC)OC

Computed Properties

  • Exact Mass: 367.15333
  • Monoisotopic Mass: 367.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 85.5Ų

Experimental Properties

  • PSA: 85.47
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